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Compound of Interest

Compound Name: Jtv-519

Cat. No.: B1673209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of JTV-519 (also

known as K201), a benzothiazepine derivative, for in vitro cell culture experiments. JTV-519 is

a modulator of intracellular calcium channels, primarily acting as a stabilizer of the ryanodine

receptor 2 (RyR2) and a blocker of the sarcoplasmic/endoplasmic reticulum Ca2+-ATPase

(SERCA).

Solubility and Preparation
Proper dissolution and preparation of JTV-519 are critical for obtaining reliable and

reproducible results in cell culture assays. The following data summarizes the known solubility

of JTV-519 and provides a detailed protocol for its preparation.

Solubility Data
JTV-519 is sparingly soluble in aqueous solutions and requires an organic solvent for initial

dissolution. Dimethyl sulfoxide (DMSO) is the most commonly used solvent for preparing JTV-
519 stock solutions.
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Solvent Form
Maximum
Concentration

Reference

DMSO Fumarate salt
100 mM (54.07

mg/mL)

DMSO Hydrochloride salt 10 mM

DMSO Fumarate salt 54.07 mg/ml [1]

Note: There is currently no readily available data on the solubility of JTV-519 in ethanol. It is

recommended to use DMSO for the preparation of stock solutions.

Experimental Protocol: Preparation of JTV-519 Stock
and Working Solutions
This protocol outlines the steps for preparing a 10 mM stock solution of JTV-519 in DMSO and

subsequent dilution to a final working concentration for cell culture experiments.

Materials:

JTV-519 (fumarate or hydrochloride salt)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Sterile, pre-warmed cell culture medium

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Stock Solution Preparation (10 mM):

Equilibrate the JTV-519 vial to room temperature before opening.
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Weigh the required amount of JTV-519 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10

mM. For JTV-519 fumarate (M.Wt: 540.67), this would be 5.41 mg in 1 mL of DMSO.

Vortex the solution thoroughly until the compound is completely dissolved. A brief

sonication in a water bath may aid dissolution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Storage of Stock Solution:

Store the aliquoted stock solution at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).[2]

Working Solution Preparation:

Thaw a single aliquot of the 10 mM JTV-519 stock solution at room temperature.

Perform a serial dilution of the stock solution in pre-warmed, sterile cell culture medium to

achieve the desired final working concentration.

Important: To avoid precipitation and ensure proper mixing, add the JTV-519 stock solution

to the cell culture medium and mix immediately by gentle pipetting or swirling. Do not add

the medium to the concentrated stock.

The final concentration of DMSO in the cell culture medium should be kept as low as

possible, typically below 0.1%, to minimize solvent-induced cytotoxicity.

Typical Working Concentrations:

The optimal working concentration of JTV-519 can vary depending on the cell type and the

specific experimental endpoint. Based on published literature, typical working concentrations

for in vitro cell culture experiments range from 0.3 µM to 10 µM.[3][4] It is recommended to

perform a dose-response experiment to determine the optimal concentration for your specific

cell line and assay.
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Mechanism of Action and Signaling Pathway
JTV-519 primarily targets intracellular calcium handling proteins within the sarcoplasmic

reticulum (SR) of muscle cells and the endoplasmic reticulum (ER) of other cell types.[4][5] Its

main mechanisms of action are:

Ryanodine Receptor 2 (RyR2) Stabilization: JTV-519 binds to the RyR2 channel, stabilizing

it in its closed state.[4] This action prevents the leakage of calcium (Ca2+) from the SR/ER

during the diastolic phase in cardiomyocytes, which is a key factor in certain cardiac

arrhythmias and heart failure.[4]

SERCA Inhibition: JTV-519 also acts as a Ca2+-dependent blocker of the

sarcoplasmic/endoplasmic reticulum Ca2+-ATPase (SERCA).[5] This inhibition can affect the

reuptake of Ca2+ into the SR/ER, thereby influencing intracellular calcium homeostasis.

The following diagram illustrates the primary signaling pathway affected by JTV-519.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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